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Compound of Interest

Compound Name: Ethyl trans-2-decenoate

Cat. No.: B1663362

For researchers and scientists handling Ethyl trans-2-decenoate, ensuring its proper disposal
is a critical component of laboratory safety and environmental responsibility. Adherence to
established protocols minimizes risks and ensures compliance with regulatory standards. This
guide provides essential information on the safe and effective disposal of Ethyl trans-2-
decenoate.

Immediate Safety and Disposal Procedures

Ethyl trans-2-decenoate should be managed as a hazardous waste material. It is imperative
to prevent its release into the environment. Do not allow this chemical to enter drains or surface
water.[1][2] In the event of a spill, absorb the material with a liquid-binding agent such as sand,
diatomaceous earth, or a universal binding agent.[1][2] The collected material must then be
treated as hazardous waste and disposed of according to institutional and regulatory
guidelines.

Key Disposal Steps:
o Waste Identification and Collection:

o Clearly label a dedicated waste container for Ethyl trans-2-decenoate with its name and
associated hazards.

o Collect waste in a sealable, chemically compatible container to prevent leaks or spills.
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e Storage:

o Store the waste container in a designated, well-ventilated hazardous waste accumulation
area.

o Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents.[3]

o Professional Disposal:

o Arrange for the disposal of the chemical waste through a licensed hazardous waste
disposal company.

o Follow all local, state, and federal regulations for the transportation and disposal of
hazardous materials. The Resource Conservation and Recovery Act (RCRA) provides the
framework for hazardous waste management in the United States.[4][5]

Hazard and Physical Property Summary

For quick reference, the following table summarizes the key hazard and physical data for Ethyl
trans-2-decenoate. This information is crucial for safe handling and in determining the
appropriate disposal route.

Property Value Source
Physical State Liquid [3]
Appearance Colorless to pale yellow [1112][3]
Flash Point 91 °C/ 195.8 °F (closed cup) [6]
Boiling Point 251 °C / 483.8 °F [3]
Density 0.88 g/mL at 25 °C [6]
Hazards Skin Irritant, Eye Irritant [1][6]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of Ethyl
trans-2-decenoate in a laboratory setting.
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Disposal workflow for Ethyl trans-2-decenoate.
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Disclaimer: This information is intended for guidance and educational purposes only. Always
consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet
(SDS) before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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